3-Aminoisoxazole-4-carbonitrile

Specification

• CAS No.: 258518-65-9
• Molecular Formula: C4H3N3O
• Molecular Weight: 109.09 g/mol
• IUPAC Name: 3-amino-1,2-oxazole-4-carbonitrile
• Standard InChI: InChI=1S/C4H3N3O/c5-1-3-2-8-7-4(3)6/h2H,(H2,6,7)
• Standard InChI Key: LNFYBZNMQYBIIN-UHFFFAOYSA-N
• SMILES: C1=C(C(=NO1)N)C#N
• Canonical SMILES: C1=C(C(=NO1)N)C#N

Introduction

Chemical Structure and Properties

3-Aminoisoxazole-4-carbonitrile (CAS: 258518-65-9) is a heterocyclic organic compound with the molecular formula C₄H₃N₃O. It contains an isoxazole ring with an amino group at position 3 and a carbonitrile group at position 4, giving it unique chemical properties and potential for biological activity.

Physical and Chemical Identifiers

The comprehensive physicochemical profile of 3-Aminoisoxazole-4-carbonitrile is detailed in Table 1, providing essential information for researchers working with this compound.

Table 1: Chemical Identifiers and Properties of 3-Aminoisoxazole-4-carbonitrile

Property	Value
CAS Number	258518-65-9
Molecular Formula	C₄H₃N₃O
Molecular Weight	109.09 g/mol
IUPAC Name	3-amino-1,2-oxazole-4-carbonitrile
Synonyms	4-isoxazolecarbonitrile,3-amino
SMILES	NC1=NOC=C1C#N
InChI Key	LNFYBZNMQYBIIN-UHFFFAOYSA-N
MDL Number	MFCD00221024

The compound features a five-membered heterocyclic ring containing adjacent oxygen and nitrogen atoms (the isoxazole ring). The presence of both an amino group and a carbonitrile group makes this compound particularly interesting for chemical modifications and potential biological applications.

Biological Activities and Applications

Antimicrobial Properties

Although direct biological activity data specifically for 3-Aminoisoxazole-4-carbonitrile is limited, related isoxazole derivatives have demonstrated promising antimicrobial properties that suggest potential applications for this compound class.

Studies on 5-amino-isoxazole-4-carbonitriles have shown broad-spectrum antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as various fungi. For example, Beyzaei et al. (2018) evaluated several 5-amino-isoxazole-4-carbonitrile derivatives against a range of pathogenic microorganisms, including:

• Gram-positive bacteria: Rhodococcus equi, Bacillus cereus, Staphylococcus aureus, Streptomyces fradiae, and Streptococcus agalactiae

• Gram-negative bacteria: Proteus mirabilis, Acinetobacter baumannii, Klebsiella pneumoniae, Escherichia coli, and Yersinia enterocolitica

• Fungi: Aspergillus fumigatus, Fusarium oxysporum, and Candida albicans

Significant inhibitory potentials were observed with compounds designated as 4a, 4b, and 4d in their study. Some derivatives even demonstrated higher antimicrobial activity than standard antibiotics like gentamicin and cefazolin against certain pathogens.

Antioxidant Activity

Some isoxazole derivatives have demonstrated notable antioxidant activity, as measured by their ability to scavenge free radicals in DPPH (2,2-diphenyl-1-picrylhydrazyl) assays. For instance, one particular isoxazole derivative containing a pyridine-4yl substituent showed considerable antioxidant activity with an IC₅₀ value of 67.51 μg/ml.

The evaluation of antioxidant activity typically involves determining the percentage of inhibition and calculating the IC₅₀ value based on the concentration of the compound. This approach allows for quantitative comparison of antioxidant properties across different compounds.

Supplier	Catalog Number	Quantity	Price (USD)
AK Scientific	2156AB	1g	$573.00
American Custom Chemicals	CHM0023287	250mg	$652.46
American Custom Chemicals	CHM0023287	1g	$818.61
American Custom Chemicals	CHM0023287	5g	$1381.33
Atlantic Research Chemicals	XS00718	1g	$166.12
Matrix Scientific	143227	1g	$388.00
TRC	A636070	50mg	$65.00
Thermo Scientific	-	250mg-5g	$956.31-5307.63 (SEK)

This significant price variation highlights the specialized nature of the compound and relatively small production volumes. Researchers should consider both cost and quality factors when sourcing this compound for scientific investigations.

Related Compounds and Structural Analogs

Understanding the relationship between 3-Aminoisoxazole-4-carbonitrile and its structural analogs provides valuable context for researchers interested in this class of compounds.

Isoxazole Derivatives

Several structurally related compounds have been studied more extensively than 3-Aminoisoxazole-4-carbonitrile itself:

• 5-Amino-isoxazole-4-carbonitriles: These positional isomers have been the subject of multiple studies focusing on their synthesis and biological activities

• 3-Aminopyrazole-4-carbonitrile (CAS: 16617-46-2): A related heterocyclic compound with a pyrazole ring instead of an isoxazole ring, which has similar functional groups but potentially different biological properties

• 3-Amino isoxazole (CAS: 1750-42-1): A simpler analog lacking the carbonitrile group, which serves as a common building block in organic synthesis

The structural similarities and differences between these compounds provide opportunities for structure-activity relationship studies, which could guide the development of novel compounds with enhanced biological properties.